Cas no 336180-02-0 (<br>N-(4-Bromo-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide)

• Product Name: <br>N-(4-Bromo-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide
• CAS No: 336180-02-0
• MF: C₁₆H₁₂BrN₃O₃S
• MW: 406.253781318665
• CID: 3069925
• PubChem ID: 1115021
• Update Time: 2025-09-24

<br>N-(4-Bromo-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Bromo-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-a cetamide
• AKOS000564530
• AG-690/13416254
• N-(4-bromophenyl)-2-{[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide
• N-(4-Bromo-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide
• N-(4-Bromophenyl)-2-((5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• 336180-02-0

• MDL： MFCD01541906
• Inchi： 1S/C16H12BrN3O3S/c17-10-5-7-11(8-6-10)18-14(22)9-24-16-20-19-15(23-16)12-3-1-2-4-13(12)21/h1-8,21H,9H2,(H,18,22)
• InChI Key： WYLMXRNXLNYLCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NN=C(C2C=CC=CC=2O)O1)=O

Computed Properties

• Exact Mass: 404.97828Da
• Monoisotopic Mass: 404.97828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų